Cas no 627-26-9 (Crotononitrile MIX. CIS AND TRANS)

• Product Name: Crotononitrile MIX. CIS AND TRANS
• CAS No: 627-26-9
• MF: C₄H₅N
• MW: 67.0892007350922
• CID: 520431
• PubChem ID: 253661387
• Update Time: 2025-06-26

Crotononitrile MIX. CIS AND TRANS Chemical and Physical Properties

Names and Identifiers

• (E)-2-Butenenitrile
• 2-Butenenitrile, (2E)-(9CI)
• trans-2-Butenenitrile (contains ca. 20% cis- isomer)
• Crotononitrile MIX. CIS AND TRANS
• trans-Crotononitrile
• EINECS 225-335-1
• NS00031731
• trans-2-Butenenitrile
• Croton acid nitrile
• (2E)-but-2-enenitrile
• C3132
• CROTONONITRILE
• 1-Propenyl cyanide
• crotonitril
• beta-Methylacrylonitrile
• DTXSID801026544
• NSC 165574
• .beta.-Methylacrylonitrile
• 4786-20-3
• AI3-28717
• (E)-CH3CH=CHCN
• 2-Butenenitrile, (E)-
• 2-BUTENENITRILE, TRANS-
• trans-but-2-enenitrile
• DB-029601
• (2E)-2-Butenenitrile
• crotono-nitrile
• F0001-1268
• STL558687
• Crotonnitrile
• 2-butenenitrile, (2E)-
• MFCD00001935
• 1-Cyano-1-propylene
• PD168601
• trans-Crotononitrile (contains ca. 20% cis- isomer)
• CHEMBL4748537
• AKOS000119979
• CHEBI:191223
• 627-26-9
• 1-Cyanopropene
• BBL036260
• (E)-but-2-enenitrile
• Crotonic nitrile
• 2-Butenenitrile, mixture of cis and trans
• UNII-E74GS2HL23
• Crotononitrile, (E)-
• Crotonitrile
• trans-Crotononitrile, >/=75%,contains ca. 20% cis-isomer
• Q2672058
• Crotonique nitrile [French]
• Crotonique nitrile
• E74GS2HL23
• 2-Butenenitrile
• TRANS-.BETA.-METHYLACRYLONITRILE

• MDL： T162210
• Inchi： 1S/C4H5N/c1-2-3-4-5/h2-3H,1H3/b3-2-
• InChI Key： NKKMVIVFRUYPLQ-IHWYPQMZSA-N
• SMILES： C/C=C\C#N

Computed Properties

• Exact Mass: 67.04225
• Monoisotopic Mass: 67.042199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 0.8

Experimental Properties

• Density: 0.8070
• Melting Point: -51.15°C
• Boiling Point: 108.92°C (estimate)
• Flash Point: 16°C(lit.)
• Refractive Index: 1.4190 to 1.4220
• PSA: 23.79
• Vapor Pressure: 15.2±0.2 mmHg at 25°C

Crotononitrile MIX. CIS AND TRANS Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H225-H302-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG II
• Safety Instruction： H225+H302+H315+H319
• RTECS：EM8020000
• HazardClass：3
• PackingGroup：II
• Safety Term：CYANIDE;CYANIDE
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles
• Material Chemicals High Polymer Materials

Additional information on Crotononitrile MIX. CIS AND TRANS

Professional Introduction to Crotononitrile MIX. CIS AND TRANS (CAS No: 627-26-9)

Crotononitrile MIX. CIS AND TRANS, with the chemical formula C₄H₃N, is a versatile intermediate compound widely utilized in the field of organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a conjugated system of a double bond and a nitrile group, makes it a valuable building block for the development of various functional materials and bioactive molecules. This compound is particularly noted for its role in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals, where its reactivity and stability contribute significantly to the efficiency and yield of synthetic pathways.

The CAS number 627-26-9 is a critical identifier for this substance, ensuring precise classification and handling in industrial and laboratory settings. The mixture of cis and trans isomers provides a balanced representation of the compound's natural variability, which can influence its reactivity and application in different chemical processes. This article delves into the properties, applications, and recent advancements involving Crotononitrile MIX. CIS AND TRANS, highlighting its importance in modern chemical research.

In recent years, significant research has been conducted on the applications of Crotononitrile MIX. CIS AND TRANS in pharmaceutical development. The compound's ability to serve as a precursor for various heterocyclic compounds has made it a focal point in drug discovery efforts. For instance, studies have demonstrated its utility in synthesizing nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents that target inflammatory pathways. The nitrile group in crotononitrile can undergo various transformations, including hydrolysis to form carboxylic acids or reduction to form amides, which are crucial functional groups in medicinal chemistry.

The pharmaceutical industry has also explored the use of crotononitrile derivatives in the development of antiviral and anticancer agents. Researchers have leveraged its structural features to design molecules that interact with biological targets such as enzymes and receptors involved in disease pathways. For example, crotononitrile-based compounds have been investigated for their potential to inhibit proteases that are essential for viral replication or cancer cell proliferation. These findings underscore the compound's significance as a scaffold for developing novel therapeutic strategies.

Beyond pharmaceuticals, Crotononitrile MIX. CIS AND TRANS finds applications in the synthesis of agrochemicals, where it serves as an intermediate for herbicides and pesticides. Its reactivity allows for the creation of complex molecules that exhibit high selectivity towards target organisms while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural practices that rely on innovative chemical solutions.

The material science sector has also benefited from the use of crotononitrile derivatives. The compound's ability to form polymers and copolymers with other monomers has led to the development of advanced materials with tailored properties. These materials find applications in coatings, adhesives, and specialty plastics where specific mechanical and thermal characteristics are required. The cis-trans isomeric mixture contributes to the diversity of these materials, allowing researchers to fine-tune their properties based on the desired outcome.

Recent advancements in synthetic methodologies have further expanded the utility of Crotononitrile MIX. CIS AND TRANS. Catalytic processes have been developed that enhance the efficiency of reactions involving this compound, reducing waste and improving yields. Additionally, green chemistry principles have guided efforts to develop more environmentally friendly synthetic routes that minimize hazardous byproducts. These innovations reflect the broader industry trend toward sustainable chemical manufacturing.

The study of crotononitrile derivatives has also contributed to our understanding of molecular interactions at the atomic level. Computational chemistry techniques have been employed to model how these compounds interact with biological targets, providing insights into their mechanism of action. This knowledge is crucial for designing more effective drugs with improved efficacy and reduced side effects.

In conclusion, Crotononitrile MIX. CIS AND TRANS (CAS No: 627-26-9) is a multifaceted compound with broad applications across multiple industries. Its role as an intermediate in pharmaceutical synthesis, agrochemical production, and material science underscores its importance in modern chemical research. As new methodologies and technologies continue to emerge, the potential applications of crotononitrile derivatives are likely to expand further, driving innovation and progress in various scientific fields.